![molecular formula C20H26O5 B1253395 (1R,8S,10S)-3,4-dihydroxy-5-[(2R)-1-hydroxypropan-2-yl]-11,11-dimethyl-16-oxatetracyclo[6.6.2.01,10.02,7]hexadeca-2,4,6-trien-15-one](/img/structure/B1253395.png)
(1R,8S,10S)-3,4-dihydroxy-5-[(2R)-1-hydroxypropan-2-yl]-11,11-dimethyl-16-oxatetracyclo[6.6.2.01,10.02,7]hexadeca-2,4,6-trien-15-one
Overview
Description
(1R,8S,10S)-3,4-dihydroxy-5-[(2R)-1-hydroxypropan-2-yl]-11,11-dimethyl-16-oxatetracyclo[6.6.2.01,10.02,7]hexadeca-2,4,6-trien-15-one is a natural product found in Salvia mellifera, Salvia rubescens, and Salvia canariensis with data available.
Scientific Research Applications
Stereochemistry and Hydroxylation
- Research has shown that hydroxylation reactions on polycyclic pyrans, like the compound , often occur on the less hindered side of the substrate, with the heterocycle exerting greater steric hindrance than the carbocycle. This understanding is crucial in the stereochemical analysis of such complex molecules (Ianelli et al., 1995).
Synthesis and Stereocontrol
- The synthesis of complex molecules such as tetrahydrolipstatin demonstrates the importance of stereocontrol, a crucial aspect in the formation of compounds with multiple stereocenters like our compound of interest (Fleming & Lawrence, 1998).
Asymmetric Synthesis
- Asymmetric synthesis methods can be applied to create complicated bicyclic and tricyclic polypropanoates, which is relevant for synthesizing molecules with multiple ring systems and stereocenters, similar to the compound in focus (Marchionni & Vogel, 2001).
Chiral Building Blocks and Carbocyclization
- The synthesis and study of chiral 7-oxabicyclo[2.2.1]heptane building blocks, which undergo carbocyclization, provide insight into the formation of complex molecular structures like the compound (Valiullina et al., 2019).
Structural Characterization
- Detailed structural analysis and characterization of complex molecules, including those with tricyclic systems and hydroxy groups, is crucial for understanding compounds with intricate structures (Ianelli et al., 1996).
Cyclopeptide Alkaloids
- The stereochemistry of cyclopeptide alkaloids provides a framework for understanding the structure of complex organic molecules, which can be applied to the compound in focus (Nisar et al., 2010).
properties
Molecular Formula |
C20H26O5 |
|---|---|
Molecular Weight |
346.4 g/mol |
IUPAC Name |
(1R,8S,10S)-3,4-dihydroxy-5-[(2R)-1-hydroxypropan-2-yl]-11,11-dimethyl-16-oxatetracyclo[6.6.2.01,10.02,7]hexadeca-2,4,6-trien-15-one |
InChI |
InChI=1S/C20H26O5/c1-10(9-21)11-7-12-13-8-14-19(2,3)5-4-6-20(14,18(24)25-13)15(12)17(23)16(11)22/h7,10,13-14,21-23H,4-6,8-9H2,1-3H3/t10-,13-,14-,20+/m0/s1 |
InChI Key |
MWLHJCBZAWPKEY-UEHSGRLWSA-N |
Isomeric SMILES |
C[C@@H](CO)C1=C(C(=C2C(=C1)[C@@H]3C[C@@H]4[C@@]2(CCCC4(C)C)C(=O)O3)O)O |
Canonical SMILES |
CC(CO)C1=C(C(=C2C(=C1)C3CC4C2(CCCC4(C)C)C(=O)O3)O)O |
synonyms |
16-hydroxycarnosol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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